Cas no 97844-81-0 (5-(4-Amidinophenoxy)-1-pentanol)

• Product name: 5-(4-Amidinophenoxy)-1-pentanol
• CAS No: 97844-81-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.28352
• CID: 1059703
• PubChem ID: 456456

5-(4-Amidinophenoxy)-1-pentanol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Amidinophenoxy)-1-pentanol
• 4-(5-hydroxypentoxy)benzenecarboximidamide
• 5-(4'-AMidinophenoxy)-1-pentanol
• 4-[(5-Hydroxypentyl)oxy]benzenecarboximidamide
• 5-(4-Amidinophenoxy)-pentanol
• DTXSID60332430
• 4-[(5-Hydroxypentyl)oxy]benzene-1-carboximidamide
• 97844-81-0
• 4-(5-hydroxypentoxy)benzamidine
• SCHEMBL12348098
• FT-0661555
• 4-((5-Hydroxypentyl)oxy)benzimidamide
• DB-316869

• Inchi： InChI=1S/C12H18N2O2/c13-12(14)10-4-6-11(7-5-10)16-9-3-1-2-8-15/h4-7,15H,1-3,8-9H2,(H3,13,14)
• InChI Key： LXWVMVSVUBHKJV-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=N)N)OCCCCCO

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 79.33000
• LogP: 2.31210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers